Cas no 2172260-47-6 (1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine)

• Product Name: 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine
• CAS No: 2172260-47-6
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 6597551
• PubChem ID: 165591195
• Update Time: 2025-05-21

1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine
• 1-[(3-methylcyclobutyl)methyl]-1H-indazol-4-amine
• EN300-1644888
• 2172260-47-6

• Inchi： 1S/C13H17N3/c1-9-5-10(6-9)8-16-13-4-2-3-12(14)11(13)7-15-16/h2-4,7,9-10H,5-6,8,14H2,1H3
• InChI Key： KGKJJEBHMSNWCL-UHFFFAOYSA-N
• SMILES： N1(C2C=CC=C(C=2C=N1)N)CC1CC(C)C1

Computed Properties

• Exact Mass: 215.142247555g/mol
• Monoisotopic Mass: 215.142247555g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 43.8Ų

Additional information on 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine

1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine: A Comprehensive Overview

1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine is a highly specialized organic compound with the CAS registry number 2172260-47-6. This compound belongs to the class of indazoles, which are heterocyclic aromatic compounds with significant applications in pharmaceuticals, agrochemicals, and materials science. The structure of this compound features a cyclobutyl group attached to the indazole ring via a methylene bridge, introducing unique electronic and steric properties that make it a valuable molecule in various research and industrial contexts.

The synthesis of 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine typically involves multi-step reactions, including nucleophilic substitutions, cyclizations, and amine functionalization. Recent advancements in catalytic methods and asymmetric synthesis have enabled more efficient and selective routes to this compound. Researchers have also explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining high yields and purity levels.

One of the most promising applications of indazoles lies in their role as building blocks for drug discovery. The indazole core is known for its ability to modulate various biological targets, including kinases, G-protein coupled receptors (GPCRs), and ion channels. In particular, 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine has shown potential as a lead compound in anti-cancer drug development. Studies have demonstrated that this compound exhibits selective cytotoxicity against cancer cell lines while sparing normal cells, suggesting its potential as a targeted therapeutic agent.

Recent research has also focused on the photophysical properties of indazole derivatives. The incorporation of a cyclobutyl group into the structure enhances the molecule's absorption and emission characteristics, making it suitable for applications in optoelectronics and sensor technologies. For instance, derivatives of this compound have been used as fluorescent probes for detecting metal ions and biothiols in complex biological matrices.

In addition to its direct applications, 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine serves as an intermediate in the synthesis of more complex molecules. Its reactivity towards various coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, has enabled the construction of biologically active compounds with intricate architectures. This versatility underscores its importance in modern organic chemistry.

From a structural perspective, the indazole ring provides a rigid framework that facilitates precise control over molecular geometry. The presence of the methylcyclobutyl substituent introduces additional conformational flexibility, which can be exploited to optimize binding interactions with target proteins. Computational studies have revealed that this compound exhibits favorable pharmacokinetic properties, including good solubility and permeability, further enhancing its suitability for drug development.

The development of novel synthetic routes for indazole derivatives has been a focal point of recent research efforts. For example, transition-metal-catalyzed cyclizations have emerged as powerful tools for constructing indazole-containing molecules with high efficiency. These methods not only reduce reaction times but also minimize waste generation, aligning with green chemistry principles.

In conclusion, 1-(3-methylcyclobutyl)methyl-1H-indazol-4-amine stands at the intersection of organic synthesis and applied sciences. Its unique chemical properties, coupled with advancements in synthetic methodologies and biological applications, position it as a key molecule in contemporary research. As ongoing studies continue to uncover new facets of its potential, this compound is poised to play an increasingly important role in diverse fields ranging from medicine to materials science.